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Compound of Interest

Compound Name: 9-Octadecenal

Cat. No.: B10838512

Essential Safety and Logistical Information for the Disposal of 9-Octadecenal

This guide provides comprehensive, step-by-step procedures for the safe and compliant
disposal of 9-Octadecenal, a common reagent in research and development. Adherence to
these protocols is crucial for ensuring personnel safety and environmental protection. While 9-
Octadecenal is not classified as a hazardous substance under Regulation (EC) No 1272/2008,
it is prudent to handle it with care due to potential irritant properties.[1]

Immediate Safety Precautions:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves (tested according to EN 374), and a lab coat.[2] In case
of inadequate ventilation, use a suitable respiratory protection.

» Handling: Avoid direct contact with skin and eyes. Do not inhale vapors or mists.[3] Wash
hands thoroughly after handling.[2]

o Spill Management: In the event of a spill, absorb the material with an inert, non-combustible
absorbent material (e.g., sand, earth, vermiculite).[2] Collect the contaminated absorbent
material into a designated, labeled container for disposal.[2] Ventilate the affected area.[2]

Logistical and Operational Plan:

o Waste Identification: All chemical waste, including unused 9-Octadecenal, contaminated
materials, and spill cleanup debris, should be treated as hazardous waste unless confirmed
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otherwise by your institution's Environmental Health and Safety (EHS) office.[4]

o Waste Segregation: Do not mix 9-Octadecenal waste with other waste streams.
Incompatible chemicals must be stored separately to prevent violent reactions or the
emission of flammable or poisonous gases.[5][6] For instance, keep it separate from acids
and bases.[5]

o Container Requirements: Use only chemically compatible containers with secure, leak-proof
closures for waste accumulation.[5][6] The container should be in good condition and not
filled beyond 90% capacity to allow for expansion.[5]

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("9-Octadecenal”), and the approximate concentration.[7]

o Storage: Store waste containers in a designated and clearly marked Satellite Accumulation
Area (SAA) at or near the point of generation.[8][9] This area must be inspected weekly for
any signs of leakage.[5]

Step-by-Step Disposal Protocol

The proper disposal of 9-Octadecenal must be conducted in accordance with federal, state,
and local regulations, as well as institutional policies. The following is a general procedural
guide:

« Initial Assessment: Determine if the 9-Octadecenal is a "waste." A chemical becomes waste
when it is no longer intended for use.[4] This includes expired material, contaminated
product, or residual amounts in containers.

e Waste Collection:

o For liquid 9-Octadecenal, pour the waste into a designated, properly labeled, and
compatible waste container.

o For materials contaminated with 9-Octadecenal (e.g., gloves, absorbent pads, empty
containers), place them in a separate, clearly labeled solid waste container.

o Container Management:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10838512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Keep waste containers securely closed at all times, except when adding waste.[4][8]

o Ensure the exterior of the container is clean and free of contamination.

» Storage in Satellite Accumulation Area (SAA):
o Place the sealed and labeled waste container in your laboratory's designated SAA.[5][8]

o Be mindful of accumulation limits. A maximum of 55 gallons of hazardous waste may be
stored in an SAA.[8][9]

e Request for Waste Pickup:

o Once the waste container is full or you have no further need to accumulate this waste
stream, contact your institution's Environmental Health and Safety (EHS) or equivalent
department to arrange for a waste pickup.[8]

o Do not dispose of 9-Octadecenal down the drain or in regular trash.[2][4]
o Empty Container Disposal:

o A container that held 9-Octadecenal can be disposed of as regular trash only after it has
been completely emptied, with as little residue as possible.[4]

o Deface all chemical labels on the empty container before disposal.[4]

Quantitative Data Summary

While specific quantitative disposal limits for 9-Octadecenal are not readily available, the
following table summarizes its relevant physical and chemical properties.
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Property

Value

Molecular Formula

C18H340

Molecular Weight

266.47 g/mol [10]

Physical State

Liquid[11]

Boiling Point

352.00 to 367.00 °C @ 760.00 mm Hg[11]

Flash Point

183.80 °C (363.00 °F) TCC (est)[12]

Solubility in Water

0.007882 mg/L @ 25 °C (est)[12]

Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of 9-

Octadecenal in a laboratory setting.
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Caption: Disposal workflow for 9-Octadecenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 9-Octadecenal, (9Z)- | C18H340 | CID 5364492 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. chemos.de [chemos.de]

¢ 3. 9-Octadecenal, (9E)- Safety Data Sheets(SDS) lookchem [lookchem.com]

e 4. vumc.org [vumc.org]

e 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 6. danielshealth.com [danielshealth.com]

e 7. rtong.people.ust.hk [rtong.people.ust.hk]

e 8. ehrs.upenn.edu [ehrs.upenn.edu]

e 9. odu.edu [odu.edu]

e 10. Substance Registry Services | US EPA [cdxapps.epa.gov]

e 11. 9-Octadecenal | C18H340 | CID 5283381 - PubChem [pubchem.ncbi.nim.nih.gov]
e 12. (Z2)-9-octadecenal, 2423-10-1 [thegoodscentscompany.com]

 To cite this document: BenchChem. [Proper Disposal of 9-Octadecenal: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10838512#9-octadecenal-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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